Cas no 15430-36-1 (Octadecanamide,N,N'-1,3-phenylenebis-)
15430-36-1 structure
Product Name:Octadecanamide,N,N'-1,3-phenylenebis-
CAS No:15430-36-1
MF:C42H76N2O2
MW:641.065052986145
CID:143025
PubChem ID:254434
Update Time:2025-04-19
Octadecanamide,N,N'-1,3-phenylenebis- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanamide,N,N'-1,3-phenylenebis-
- N-[3-(octadecanoylamino)phenyl]octadecanamide
- N,N'-m-Phenylen-bis-stearamid
- N,N'-m-phenylene-bis-stearamide
- N.N'-Distearoyl-m-phenylendiamin
- NSC-78811
- N,N'-(1,3-Phenylene)dioctadecanimidic acid
- NSC 78811
- DTXSID90934966
- Octadecanamide, N,N'-1,3-phenylenebis-
- NSC78811
- 15430-36-1
- N,N'-1,3-Phenylenebisstearamide
-
- Inchi: 1S/C42H76N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-41(45)43-39-34-33-35-40(38-39)44-42(46)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38H,3-32,36-37H2,1-2H3,(H,43,45)(H,44,46)
- InChI Key: NKQGYGDQAMXRRD-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)NC1C=CC=C(C=1)NC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 640.59100
- Monoisotopic Mass: 640.59067967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 46
- Rotatable Bond Count: 34
- Complexity: 612
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 17.1
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: 14.23260
Octadecanamide,N,N'-1,3-phenylenebis- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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